Cas no 2022686-64-0 (tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate)

• Product Name: tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate
• CAS No: 2022686-64-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6528919
• PubChem ID: 165465357
• Update Time: 2025-11-06

tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2022686-64-0
• EN300-797888
• tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate

• Inchi： 1S/C14H25NO3/c1-5-7-11(16)12(10-8-6-9-10)15-13(17)18-14(2,3)4/h10,12H,5-9H2,1-4H3,(H,15,17)
• InChI Key： UFTBTJRTXMKKSE-UHFFFAOYSA-N
• SMILES： O=C(CCC)C(C1CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate

Comprehensive Overview of tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate (CAS No. 2022686-64-0)

tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate (CAS No. 2022686-64-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and development. The presence of a cyclobutyl ring and a tert-butyl group in its structure makes it a valuable intermediate for designing bioactive molecules. Researchers and chemists frequently search for this compound due to its potential applications in peptide synthesis, enzyme inhibition, and prodrug formulation.

In recent years, the demand for tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate has surged, driven by advancements in medicinal chemistry and the growing interest in targeted drug delivery systems. Its unique structural features, including the oxopentyl moiety, enable it to act as a building block for protease inhibitors and kinase modulators. These properties align with current trends in personalized medicine and precision therapeutics, where tailored molecular designs are critical for addressing complex diseases. The compound's CAS No. 2022686-64-0 is often queried in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate involves multi-step organic reactions, including carbamate protection and cyclobutyl ring formation. These processes are optimized for high yield and purity, ensuring the compound meets stringent standards for pharmaceutical-grade intermediates. Its stability under various conditions makes it suitable for scale-up production, a key consideration for industrial applications. Additionally, the compound's compatibility with green chemistry principles has garnered attention, as researchers seek sustainable alternatives in chemical manufacturing.

From a commercial perspective, tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate is supplied by leading chemical manufacturers specializing in high-purity reagents. Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance. Companies often highlight its use in contract research organizations (CROs) and academic laboratories, where it serves as a critical tool for structure-activity relationship (SAR) studies. The compound's role in catalysis and asymmetric synthesis further underscores its importance in modern chemistry.

Looking ahead, tert-butyl N-(1-cyclobutyl-2-oxopentyl)carbamate is poised to play a pivotal role in emerging fields such as bioconjugation and chemical biology. Its adaptability to click chemistry and bioorthogonal reactions opens new avenues for drug-target identification and diagnostic probe development. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and material engineering.